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Compound of Interest

Compound Name: L-Proline-13C

Cat. No.: B1602395 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of ¹³C-labeled L-Proline, a vital tool in metabolic research, drug development, and

advanced analytical studies. Due to the nature of isotopic labeling, many fundamental

physicochemical properties of L-Proline-¹³C are comparable to its unlabeled counterpart, L-

Proline. The key difference lies in its molecular weight and its utility in techniques such as

Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). This document

summarizes key quantitative data, outlines relevant experimental protocols, and provides

visualizations of pertinent biochemical pathways and analytical workflows.

Core Physicochemical Data
The introduction of ¹³C isotopes into the L-Proline molecule results in a predictable increase in

its molecular weight. Other physical properties such as melting point and solubility are not

significantly altered by this isotopic substitution. The following table summarizes the key

physicochemical properties of both unlabeled L-Proline and its common ¹³C isotopologues.
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Property
L-Proline
(Unlabeled)

L-Proline-1-¹³C L-Proline-¹³C₅

Molecular Formula C₅H₉NO₂ C₄¹³CH₉NO₂ ¹³C₅H₉NO₂

Molecular Weight 115.13 g/mol [1] 116.12 g/mol [2] 120.09 g/mol [3]

Melting Point
221-228 °C

(decomposes)[1][4][5]

Not significantly

different from

unlabeled L-Proline

Not significantly

different from

unlabeled L-Proline

Solubility in Water 1620 g/L at 25 °C[1] Highly soluble 100 mg/mL[6]

Appearance
White crystalline

solid/powder[4]
White solid White solid

Odor Odorless[1][4] Odorless Odorless

Taste Sweet[1] Not reported Not reported

Optical Rotation

[α]20/D

-80.9° (c=1 in water)

[1]
Not reported Not reported

Experimental Protocols
The determination of the physicochemical properties of L-Proline-¹³C follows standard

laboratory procedures for amino acids. The primary application of ¹³C-labeled L-Proline is as a

tracer or internal standard in NMR and mass spectrometry-based analyses.[6][7]

Determination of Melting Point
The melting point of L-Proline-¹³C can be determined using a standard melting point apparatus.

Apparatus: Capillary melting point apparatus.

Procedure:

A small, dry sample of L-Proline-¹³C is packed into a capillary tube.

The capillary tube is placed in the melting point apparatus.
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The sample is heated at a controlled rate.

The temperature range at which the sample melts is recorded.

Determination of Solubility
The solubility of L-Proline-¹³C in a given solvent (e.g., water) can be determined by the

equilibrium solubility method.

Apparatus: Analytical balance, volumetric flasks, temperature-controlled shaker, filtration

apparatus.

Procedure:

An excess amount of L-Proline-¹³C is added to a known volume of the solvent in a sealed

container.

The mixture is agitated in a temperature-controlled shaker until equilibrium is reached.

The saturated solution is filtered to remove any undissolved solid.

The concentration of L-Proline-¹³C in the filtrate is determined using a suitable analytical

technique, such as HPLC or UV-Vis spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹³C NMR is a key analytical technique for confirming the isotopic labeling of L-Proline-¹³C.

Apparatus: High-field NMR spectrometer.

Procedure:

A sample of L-Proline-¹³C is dissolved in a suitable deuterated solvent (e.g., D₂O).

The solution is placed in an NMR tube.

¹H and ¹³C NMR spectra are acquired. The ¹³C spectrum will show enhanced signals at the

positions of isotopic enrichment.
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Mass Spectrometry (MS)
Mass spectrometry is used to confirm the molecular weight of L-Proline-¹³C and is a primary

technique for its use as an internal standard.

Apparatus: Mass spectrometer (e.g., LC-MS, GC-MS).

Procedure:

A solution of L-Proline-¹³C is introduced into the mass spectrometer.

The sample is ionized, and the mass-to-charge ratio of the resulting ions is measured.

The resulting mass spectrum will show a molecular ion peak corresponding to the mass of

the ¹³C-labeled L-Proline.

Visualizations
Signaling Pathways and Experimental Workflows
L-Proline is a non-essential amino acid synthesized from glutamic acid. Its labeled form, L-

Proline-¹³C, is invaluable for tracing this and related metabolic pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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